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Compound of Interest

Compound Name: Caprolactam

Cat. No.: B1668282 Get Quote

Caprolactam is a chemical compound that requires careful handling to mitigate potential

health risks. This guide provides essential safety protocols, personal protective equipment

(PPE) recommendations, and disposal procedures for laboratory personnel, including

researchers, scientists, and drug development professionals. Adherence to these guidelines is

crucial for ensuring a safe working environment.

Caprolactam is classified as hazardous, with the potential to cause significant health effects. It

is harmful if swallowed or inhaled, can cause serious eye and skin irritation, and may lead to

respiratory irritation.[1][2][3][4] Therefore, implementing stringent safety measures is non-

negotiable.

Personal Protective Equipment (PPE)
The primary defense against exposure to Caprolactam is the consistent and correct use of

appropriate PPE. The following table summarizes the required protective gear.
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PPE Category Specification Rationale

Eye and Face Protection

Safety glasses with side-

shields conforming to EN166

or NIOSH approved. A face

shield may be necessary for

splash hazards.[2]

To prevent eye contact which

can cause serious irritation.[1]

[2][3][4]

Hand Protection

Chemical-resistant gloves

(e.g., PVC/rubber).[5] Gloves

must be inspected before use

and disposed of after

contamination.

To prevent skin contact which

causes irritation.[1][2][3][4]

Respiratory Protection

For nuisance exposures, use a

type P95 (US) or type P1 (EU

EN 143) particle respirator. For

higher exposures, use type

ABEKP2 (EU EN 143)

respirator cartridges or a self-

contained breathing apparatus.

[2]

To prevent inhalation of dust or

vapors, which is harmful and

can cause respiratory irritation.

[1][2][3][4]

Body Protection

A complete suit protecting

against chemicals.[2] Long-

sleeved coveralls should be

worn.

To protect the skin from

accidental contact.[3]

Footwear

Chemical-resistant, waterproof,

unlined neoprene or rubber

boots.

To prevent contamination of

personal footwear and

subsequent exposure.

Exposure Limits
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Organization Exposure Limit Type Limit Value

NIOSH Dust: TWA 1 mg/m³

Dust: STEL 3 mg/m³

Vapor: TWA 0.22 ppm (1 mg/m³)

Vapor: STEL 0.66 ppm (3 mg/m³)

ACGIH TWA 5 mg/m³

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit

Operational Protocols
Handling Caprolactam
1. Preparation:

Ensure the work area is well-ventilated.[1][4][6] Use a fume hood or provide appropriate

exhaust ventilation where dust may be formed.[2]

Inspect all PPE for integrity before donning.

Locate the nearest safety shower and eyewash station.

Have spill control materials readily available.

2. Handling:

Avoid all direct contact with the skin and eyes.[1][2][4]

Do not breathe in dust or vapors.[1][2][4]

Avoid the formation of dust and aerosols.[2]

Do not eat, drink, or smoke in the handling area.[1][3]

Wash hands thoroughly after handling.[2][6]
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3. Post-Handling:

Carefully remove and dispose of contaminated gloves.[2]

Wash hands and any exposed skin with soap and water.

Clean the work area thoroughly.

Store Caprolactam in a cool, dry, and well-ventilated place in a tightly closed container.[1][2]

[3][4]

Disposal Plan
The disposal of Caprolactam and any contaminated materials must be handled as hazardous

waste.

1. Waste Segregation:

Collect all solid Caprolactam waste and contaminated materials (e.g., gloves, wipes) in a

dedicated, labeled, and sealed hazardous waste container.

2. Disposal Procedure:

Dispose of the contents and container at a hazardous or special waste collection point.[1][4]

Offer surplus and non-recyclable solutions to a licensed disposal company.[2]

Do not allow the product to enter drains or sewers.[2][7]

Contaminated packaging should be disposed of as unused product.[2]

Emergency Procedures
In the event of an accidental release, follow these steps:

1. Spill Response:

Evacuate personnel from the immediate area.
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Eliminate all ignition sources.[7]

For solid spills, moisten the material first or use a HEPA-filter vacuum for clean-up to avoid

creating dust.[7]

Absorb molten Caprolactam with an inert material like fly ash or cement powder.[7]

Collect the spilled material into a sealed container for disposal.[2][7]

Ventilate and wash the area after the clean-up is complete.[7]

2. First Aid:

If inhaled: Move the person to fresh air. If not breathing, give artificial respiration and consult

a physician.[2][3][4]

In case of skin contact: Wash off with soap and plenty of water. Remove contaminated

clothing and consult a physician if irritation occurs.[2][3][4]

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[2][3][4]

If swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person. Call a physician or poison control center immediately.[3][4][6]
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Caprolactam Handling and Disposal Workflow

Preparation

Handling Procedure

Post-Handling
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Caption: Workflow for the safe handling and disposal of Caprolactam.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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